Cas no 1322949-39-2 (N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide)

• Product Name: N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide
• CAS No: 1322949-39-2
• MF: C₁₆H₂₃NO₂S
• MW: 293.424323320389
• CID: 6189181
• PubChem ID: 56569263
• Update Time: 2025-07-02

N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-6530645
• Z1147299988
• (E)-N-cyclopentyl-2-phenyl-N-propan-2-ylethenesulfonamide
• AKOS007911471
• 1322949-39-2
• N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide

• Inchi： 1S/C16H23NO2S/c1-14(2)17(16-10-6-7-11-16)20(18,19)13-12-15-8-4-3-5-9-15/h3-5,8-9,12-14,16H,6-7,10-11H2,1-2H3/b13-12+
• InChI Key： JTHOSJZUFNKACR-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C(C)C)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 293.14495015g/mol
• Monoisotopic Mass: 293.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide

Comprehensive Analysis of N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide (CAS No. 1322949-39-2): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide (CAS No. 1322949-39-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This sulfonamide derivative, characterized by its cyclopentyl and phenyl substituents, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding, making it a focal point in modern medicinal chemistry.

The molecular structure of N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide incorporates a sulfonamide functional group, which is known for its stability and bioactivity. This feature aligns with current trends in drug design, where sulfonamides are leveraged for their ability to interact with proteins and nucleic acids. The compound’s CAS No. 1322949-39-2 serves as a critical identifier in databases like PubChem and Reaxys, facilitating global research collaboration. Recent studies highlight its potential in targeting inflammatory markers and metabolic enzymes, addressing pressing health concerns such as chronic inflammation and metabolic disorders.

From a synthetic perspective, the preparation of N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and N-alkylation. These methods are optimized for yield and purity, reflecting advancements in green chemistry practices. The compound’s ethene backbone also opens doors to polymer chemistry, where its derivatives could contribute to the development of high-performance materials with tailored thermal and mechanical properties.

In the context of user-driven queries, N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide is often searched alongside terms like "sulfonamide applications in medicine", "CAS 1322949-39-2 solubility", and "synthetic routes for cyclopentyl sulfonamides". These searches underscore the compound’s relevance in both academic and industrial settings. Additionally, its potential role in cancer research and neurodegenerative diseases aligns with trending topics in biomedical literature, further driving its visibility in scientific discourse.

Environmental and safety profiles of CAS No. 1322949-39-2 are also of paramount importance. Regulatory compliance and biodegradability studies are integral to its adoption in commercial applications. As sustainability gains traction, researchers are investigating eco-friendly synthesis methods for this sulfonamide, reducing waste and energy consumption. This aligns with broader industry shifts toward green chemistry and circular economy principles.

Looking ahead, N-cyclopentyl-2-phenyl-N-(propan-2-yl)ethene-1-sulfonamide is poised to play a pivotal role in interdisciplinary research. Its dual utility in pharmaceuticals and materials science exemplifies the convergence of chemistry and engineering. With ongoing studies exploring its structure-activity relationships and scalable production, this compound is likely to remain at the forefront of innovation, addressing both scientific challenges and societal needs.